Cas no 1304126-25-7 (Methyl 5-(aminomethyl)tetrahydrofuran-2-carboxylate hydrochloride)

• Product Name: Methyl 5-(aminomethyl)tetrahydrofuran-2-carboxylate hydrochloride
• CAS No: 1304126-25-7
• MF: C₇H₁₄ClNO₃
• MW: 195.643961429596
• MDL: MFCD28894109
• CID: 4587037
• PubChem ID: 131846622
• Update Time: 2025-06-09

Methyl 5-(aminomethyl)tetrahydrofuran-2-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• Methyl 5-(aminomethyl)tetrahydrofuran-2-carboxylate hydrochloride

• MDL： MFCD28894109
• Inchi： 1S/C7H13NO3.ClH/c1-10-7(9)6-3-2-5(4-8)11-6;/h5-6H,2-4,8H2,1H3;1H
• InChI Key： PBBWDVLAJHTANP-UHFFFAOYSA-N
• SMILES： O1C(CCC1CN)C(OC)=O.Cl

Experimental Properties

• Color/Form: NA
• Flash Point: 171.2±27.9 °C

Methyl 5-(aminomethyl)tetrahydrofuran-2-carboxylate hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Sugar acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Sugar acids and derivatives

Additional information on Methyl 5-(aminomethyl)tetrahydrofuran-2-carboxylate hydrochloride

Methyl 5-(aminomethyl)tetrahydrofuran-2-carboxylate hydrochloride (CAS No. 1304126-25-7): A Comprehensive Overview

Methyl 5-(aminomethyl)tetrahydrofuran-2-carboxylate hydrochloride, identified by its CAS number 1304126-25-7, is a compound of significant interest in the field of pharmaceutical chemistry and biomedicine. This compound, featuring a unique structural motif, has garnered attention due to its potential applications in drug development and synthetic chemistry. The presence of both an amine and a carboxylate group in its molecular structure makes it a versatile intermediate for various chemical transformations, which are crucial for the synthesis of complex molecules.

The< strong>Methyl 5-(aminomethyl)tetrahydrofuran-2-carboxylate hydrochloride molecule is characterized by a tetrahydrofuran (THF) ring, which is a common scaffold in many bioactive compounds. The THF ring provides a stable yet flexible backbone that can interact with biological targets in a manner conducive to drug-like properties. The amine functionality at the 5-position and the carboxylate group at the 2-position offer multiple points for chemical modification, enabling the synthesis of derivatives with tailored pharmacological activities.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways involved in diseases such as cancer, inflammation, and neurodegeneration. The< strong>Methyl 5-(aminomethyl)tetrahydrofuran-2-carboxylate hydrochloride has emerged as a promising candidate due to its ability to serve as a precursor for the synthesis of small-molecule inhibitors and activators. For instance, researchers have explored its use in generating compounds that target enzymes involved in signal transduction pathways.

One of the most compelling aspects of this compound is its role in the synthesis of peptidomimetics, which are designed to mimic the bioactivity of natural peptides while avoiding their limitations such as poor oral bioavailability and susceptibility to enzymatic degradation. The< strong>5-(aminomethyl)tetrahydrofuran-2-carboxylate moiety provides a scaffold that can be easily modified to introduce specific functional groups, allowing for the creation of peptidomimetics with enhanced stability and bioavailability.

Recent studies have highlighted the utility of< strong>Methyl 5-(aminomethyl)tetrahydrofuran-2-carboxylate hydrochloride in the development of kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling and are often implicated in various diseases, including cancer. By leveraging the compound's structural features, researchers have been able to design molecules that selectively inhibit specific kinases, thereby disrupting aberrant signaling pathways. These inhibitors have shown promise in preclinical studies and are being further optimized for clinical applications.

The< strong>tetrahydrofuran-2-carboxylate group is particularly noteworthy for its ability to engage in hydrogen bonding interactions with biological targets. This property is essential for achieving high affinity and selectivity in drug design. Additionally, the presence of both an amine and a carboxylate group allows for salt formation, which can improve solubility and pharmacokinetic properties of derived compounds.

In conclusion, Methyl 5-(aminomethyl)tetrahydrofuran-2-carboxylate hydrochloride (CAS No. 1304126-25-7) represents a valuable building block in pharmaceutical chemistry. Its unique structural features make it suitable for diverse applications, including the synthesis of peptidomimetics and kinase inhibitors. As research continues to uncover new therapeutic targets and mechanisms, this compound is likely to play an increasingly important role in the development of novel drugs.